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Compound of Interest

Compound Name: L-Serine -13C3,15N
CAS No.: 202407-34-9
Cat. No.: B569087
Get Quote
. J

Application Note: High-Sensitivity Quantification of L-Serine-13Cs,2°N by HILIC-MS/MS

Executive Summary

This application note details a robust LC-MS/MS protocol for the detection and absolute
guantification of L-Serine-13Cs,*>N in biological matrices (plasma and cell culture lysates).
Utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with positive
electrospray ionization (ESI+), this method overcomes the retention challenges associated with
polar amino acids. The protocol is designed for metabolic flux analysis (MFA) and
pharmacokinetic tracking, offering a linear dynamic range of 0.1 — 100 uM with minimal matrix
suppression.

Introduction & Scientific Context

L-Serine is a central node in one-carbon metabolism, fueling the folate cycle and nucleotide
synthesis. In metabolic flux studies, L-Serine-13Cs,>N is frequently utilized as a stable isotope
tracer to delineate the de novo serine synthesis pathway (SSP) from glycolytic intermediates
(3-phosphoglycerate).
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Accurate quantification of this specific isotopologue distinguishes exogenous tracer uptake
from endogenous biosynthesis. Traditional Reverse-Phase (RP) chromatography fails to retain
small, polar amino acids without ion-pairing reagents, which suppress MS sensitivity. This
guide employs HILIC, utilizing an amide-functionalized stationary phase to create a water-rich
layer on the particle surface, facilitating the partition of polar analytes like serine.

Experimental Desigh & Logic
Chromatographic Strategy (HILIC vs. RP)

o Why HILIC? Serine (logP = -3.0) elutes in the void volume of C18 columns. HILIC provides
retention based on polarity, separating serine from isobaric interferences and matrix salts
that elute at the solvent front.

e Column Selection: A Waters ACQUITY UPLC BEH Amide (1.7 um) is selected for its stability
at high pH and superior peak shape for amines compared to bare silica.

Mass Spectrometry Strategy (MRM)

« lonization: ESI in positive mode protonates the amine group ([M+H]*).

e Transition Logic:

o

Precursor: L-Serine-13C3,°N (MW 109.04) forms an [M+H]* ion at m/z 110.1.

[¢]

Fragmentation: The primary fragmentation pathway involves the neutral loss of formic acid
(HCOOH) from the C-terminus.

[¢]

Specifics: The loss corresponds to H3CQ1°0OH (47 Da).

[¢]

Product lon: The remaining imine fragment (HO-13CH2-13CH=1>NHz") appears at m/z 63.1.

Materials & Reagents

e Analyte: L-Serine-13Cs,>N (Isotopic Purity >99%).

 Internal Standard (IS): L-Serine-2,3,3-ds (m/z 109.1) or a-Aminobutyric acid (AABA). Note:
Due to the +1 Da mass difference between d3-Serine (109) and 13Cs,>N-Serine (110),

ensure unit mass resolution to prevent crosstalk. Alternatively, use 3Cas-Threonine.
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e Solvents: LC-MS Grade Acetonitrile (ACN), Water, Ammonium Formate, Formic Acid.

e Matrix: Plasma or Cell Lysate (HEK293T used for validation).

Sample Preparation Protocol

This "Crash" protocol maximizes protein removal while maintaining high recovery of polar
metabolites.

Thawing: Thaw samples on wet ice (4°C).

 Aliquot: Transfer 50 pL of sample (plasma/lysate) to a 1.5 mL Eppendorf tube.

e IS Addition: Add 10 pL of Internal Standard solution (50 uM L-Serine-ds). Vortex for 5s.

e Precipitation: Add 440 L of Ice-Cold Extraction Solvent (80:20 ACN:MeOH, -20°C).

o Mechanism: The high organic content precipitates proteins by disrupting hydration shells.

 Incubation: Vortex vigorously for 30s, then incubate at -20°C for 20 minutes to complete
precipitation.

o Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C.
o Transfer: Transfer 400 uL of the supernatant to a clean glass vial.

o Evaporation (Optional): If sensitivity < 10 nM is required, dry under N2 and reconstitute in 50
uL of 80% ACN. Otherwise, inject directly.

LC-MS/MS Method Parameters
Liquid Chromatography Conditions

o System: Agilent 1290 Infinity Il or Waters ACQUITY UPLC.
e Column: ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 pm).

e Column Temp: 40°C.
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Flow Rate: 0.4 mL/min.

Injection Volume: 2 pL.

Mobile Phase A: 10 mM Ammonium Formate + 0.125% Formic Acid in 50:50 ACN:Water.

Mobile Phase B: 10 mM Ammonium Formate + 0.125% Formic Acid in 95:5 ACN:Water.

o Note: Using buffer in both phases maintains constant ionic strength, crucial for HILIC
reproducibility.

Table 1: Gradient Program

Time (min) Mobile Phase A (%) Mobile Phase B (%) Curve

0.00 0 100 Initial

1.00 0 100 Hold

5.00 40 60 Linear

6.00 50 50 Linear

6.10 0 100 Return

9.00 0 100 Re-equilibration

Mass Spectrometry Conditions

o System: Sciex Triple Quad 6500+ or Thermo Altis.
e Source: Electrospray lonization (ESI) Positive.

e Spray Voltage: 3500 V.

e Gas Temps: Source 350°C, Sheath 400°C.

Table 2: MRM Transitions
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Precursor
Analyte Product (m/z) Dwell (ms) CE (V)
(m/z)
L-Serine
106.1 60.1 50 18
(Endogenous)
L-Serine-13C3,'>°N  110.1 63.1 50 18
L-Serine-ds (IS) 109.1 63.1 50 18

Workflow Visualization

Biological Sample LASINY Protein Precipitation Centrifugation Supernatant HILIC Separation Elution ESI-MS/MS Quantification
(Plasma/Cells) (80% ACN, -20°C) (14,000xg, 15 min) (BEH Amide Column) (MRM: 110.1 -> 63.1) (Peak Area Ratio)

Click to download full resolution via product page

Figure 1: Analytical workflow for L-Serine-13Cs,1>N quantification, from extraction to data

processing.

Method Validation Criteria

To ensure Trustworthiness and Scientific Integrity, the method must meet the following criteria
before routine use:

Table 3: Validation Parameters
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Parameter Acceptance Criteria

Linearity (R?) > 0.995 over 0.1 — 100 uM range.
Accuracy 85 — 115% of nominal concentration.
Precision (CV) < 15% (Intra-day and Inter-day).

> 80% (Compare pre- vs. post-extraction
Recovery spikes)

] 80 — 120% (Compare standard in solvent vs.
Matrix Effect )
matrix).

Troubleshooting Guide

e Issue: Peak Tailing.
o Cause: Mismatch between sample solvent and mobile phase.

o Fix: Ensure sample is injected in at least 80% ACN. Injecting 100% aqueous samples into
a HILIC column destroys peak shape.

e Issue: Sensitivity Loss.

o Cause: Source contamination or ion suppression.

o Fix: Divert flow to waste for the first 1 minute (salts elution). Clean the ESI cone.
 Issue: Retention Time Shift.

o Cause: pH fluctuation in mobile phase.

o Fix: Prepare Ammonium Formate buffers fresh daily; pH affects the ionization state of the
silica surface.
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e To cite this document: BenchChem. [LC-MS/MS method for L-Serine-13Cs,*>N detection and
guantification]. BenchChem, [2026]. [Online PDF]. Available at:
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detection-and-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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